Cas no 1484190-27-3 (5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine
• CAS No: 1484190-27-3
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 6064026
• PubChem ID: 66200213
• Update Time: 2025-10-15

5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine
• AKOS015543519
• 1484190-27-3
• EN300-1856128

• Inchi： 1S/C9H5F3N2O/c10-4-1-5(11)9(6(12)2-4)7-3-8(13)14-15-7/h1-3H,(H2,13,14)
• InChI Key： UDEBMTYYNMYEGP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1=CC(N)=NO1)F)F

Computed Properties

• Exact Mass: 214.03539727g/mol
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine

Professional Introduction to Compound with CAS No. 1484190-27-3 and Product Name: 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine

The compound with the CAS number 1484190-27-3 and the product name 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a trifluorophenyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of an oxazole ring further contributes to its pharmacological profile, making it a promising candidate for further exploration.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutics. The trifluorophenyl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. In the case of 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine, the trifluorine atoms at the 2, 4, and 6 positions of the phenyl ring contribute to its unique electronic properties, which can influence both its reactivity and its interaction with biological targets. This compound has been investigated for its potential role in inhibiting various enzymes and receptors that are implicated in inflammatory diseases and cancer.

The oxazole ring is another key structural feature of this compound that warrants detailed discussion. Oxazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of an amine group at the 3-position of the oxazole ring in 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine introduces a polar functional group that can enhance solubility and improve bioavailability. This modification has been shown to enhance the compound's ability to interact with biological targets while maintaining structural stability.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that derivatives of 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine may exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The trifluorophenyl group's ability to modulate enzyme activity has been particularly noteworthy in this context. Additionally, the oxazole ring's stability under various physiological conditions makes it an attractive scaffold for further chemical modifications aimed at optimizing pharmacokinetic properties.

In vitro studies have demonstrated that 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine exhibits promising activity against several cancer cell lines. These studies have focused on its ability to disrupt signaling pathways that are critical for tumor growth and progression. The compound's interaction with target proteins has been characterized using a range of biophysical techniques, including surface plasmon resonance (SPR) and X-ray crystallography. These analyses have provided valuable insights into its binding mechanism and have identified key residues involved in its interaction with biological targets.

The synthesis of 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions and cyclization processes that are typical for constructing heterocyclic compounds. The use of fluorinated intermediates has been crucial in achieving the desired substitution pattern on the phenyl ring. Advanced synthetic methodologies have been employed to ensure high yield and purity throughout the synthesis process.

Given its promising biological activity and favorable structural features, 5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine has attracted considerable interest from academic researchers and pharmaceutical companies alike. Ongoing studies are focused on further optimizing its pharmacological properties through structure-based drug design approaches. These efforts aim to enhance its selectivity towards specific biological targets while minimizing off-target effects.

The potential therapeutic applications of this compound extend beyond oncology. Emerging evidence suggests that it may also have utility in treating inflammatory diseases by modulating immune responses. The ability of trifluorophenyl derivatives to interact with cytokine receptors and signaling pathways has been particularly noteworthy in this context. Further research is needed to fully elucidate these mechanisms and explore new therapeutic avenues.

In conclusion,5-(2,4,6-trifluorophenyl)-1,2-oxazol-3-amine (CAS No. 1484190-27-3) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. The combination of a trifluorophenyl group and an oxazole ring provides a versatile scaffold for further chemical modifications aimed at optimizing pharmacological properties. Ongoing research is expected to yield valuable insights into its potential therapeutic applications across multiple disease areas.